Cas no 56512-48-2 (3-Butyn-2-ol, 4-[4-(dimethylamino)phenyl]-2-methyl-)

• Product Name: 3-Butyn-2-ol, 4-[4-(dimethylamino)phenyl]-2-methyl-
• CAS No: 56512-48-2
• MF: C₁₃H₁₇NO
• MW: 203.280183553696
• CID: 1599151
• Update Time: 2024-09-11

3-Butyn-2-ol, 4-[4-(dimethylamino)phenyl]-2-methyl- Chemical and Physical Properties

Names and Identifiers

• 3-Butyn-2-ol, 4-[4-(dimethylamino)phenyl]-2-methyl-

• Inchi： 1S/C13H17NO/c1-13(2,15)10-9-11-5-7-12(8-6-11)14(3)4/h5-8,15H,1-4H3
• InChI Key： KKTOMKLASNEFFH-UHFFFAOYSA-N
• SMILES： CC(C)(O)C#CC1=CC=C(N(C)C)C=C1

Computed Properties

• Exact Mass: 203.13111

Experimental Properties

• Density: 1.05±0.1 g/cm3(Predicted)
• Melting Point: 71-73 °C
• Boiling Point: 328.2±27.0 °C(Predicted)
• PSA: 23.47
• pka: 12.94±0.29(Predicted)